Cas no 1087788-73-5 (2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate
• CAS No: 1087788-73-5
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• MDL: MFCD11099820
• CID: 4570739
• Update Time: 2025-07-17

2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 5-bromopyridin-2-ylcarbamate
• 2,2,2-Trifluoroethyl N-(5-Bromopyridin-2-yl)carbamate
• 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate

• MDL： MFCD11099820
• Inchi： 1S/C8H6BrF3N2O2/c9-5-1-2-6(13-3-5)14-7(15)16-4-8(10,11)12/h1-3H,4H2,(H,13,14,15)
• InChI Key： DZVRSIIMXVMJNJ-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=NC=C(Br)C=C1

Additional information on 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate

2,2,2-Trifluoroethyl N-(5-bromopyridin-2-yl)carbamate: A Comprehensive Overview

2,2,2-Trifluoroethyl N-(5-bromopyridin-2-yl)carbamate (CAS No. 1087788-73-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a bromopyridine moiety, making it a valuable intermediate in the synthesis of various biologically active molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate, highlighting its significance in contemporary research.

The molecular formula of 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate is C₁₀H₈BrF₃N₂O₃, and its molecular weight is approximately 314.07 g/mol. The compound's structure features a trifluoromethyl group attached to an ester linkage, which is connected to a carbamate moiety. The presence of the bromine atom on the pyridine ring adds further complexity and reactivity to the molecule. These structural elements contribute to the compound's unique chemical properties and reactivity profile.

In terms of physical properties, 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. The compound's stability under various conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions when stored away from moisture and light.

The synthesis of 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate can be achieved through several routes. One common method involves the reaction of 5-bromopyridin-2-amine with trifluoroethyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds under mild conditions and yields the desired product in good yield. Another approach involves the use of a coupling reaction between 5-bromopyridine-2-carbonitrile and trifluoroethanol in the presence of a suitable catalyst.

The versatility of 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate lies in its ability to serve as a building block for the synthesis of more complex molecules. For instance, it can be used as an intermediate in the preparation of various pharmaceuticals and agrochemicals. The trifluoromethyl group provides enhanced lipophilicity and metabolic stability to the final products, while the bromine atom on the pyridine ring offers opportunities for further functionalization through cross-coupling reactions.

In recent years, there has been growing interest in the use of 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate in medicinal chemistry research. Studies have shown that compounds derived from this intermediate exhibit potent biological activities against various targets. For example, derivatives of this compound have been found to possess antiviral properties against influenza viruses and have shown promise as potential antiviral agents. Additionally, some derivatives have demonstrated anti-inflammatory and analgesic activities, making them potential candidates for the development of new therapeutic agents.

The bromine atom on the pyridine ring also makes 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate an attractive starting material for Suzuki-Miyaura cross-coupling reactions. These reactions allow for the introduction of various aryl or vinyl groups onto the pyridine ring, thereby expanding the structural diversity of the final products. This versatility has led to its use in combinatorial chemistry approaches for high-throughput screening of new drug candidates.

Beyond its applications in medicinal chemistry, 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate has also found utility in materials science and polymer chemistry. The trifluoromethyl group imparts unique physical properties to polymers derived from this compound, such as enhanced thermal stability and improved mechanical strength. These properties make these polymers suitable for use in high-performance applications such as coatings and adhesives.

In conclusion, 2,2,2-trifluoroethyl N-(5-bromopyridin-2-yl)carbamate (CAS No. 1087788-73-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity profile make it an invaluable intermediate for the synthesis of biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.